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Compound of Interest

Compound Name: 2-(2,4-dimethylphenyl)-1H-pyrrole

Cat. No.: B11721736

Get Quote

Executive Summary & Compound Profile
2-(2,4-dimethylphenyl)-1H-pyrrole (Molecular Formula: C₁₂H₁₃N; MW: 171.24 g/mol ) is a

biaryl system comprising an electron-rich pyrrole ring coupled to a sterically crowded dimethyl-

substituted phenyl ring.[1]

Unlike the planar 2-phenylpyrrole, the presence of the ortho-methyl group (2'-CH₃) induces a

torsional twist between the two aromatic rings to minimize steric strain with the pyrrole N-H.[1]

This non-planar conformation significantly influences the ¹H NMR chemical shifts (shielding

effects via ring currents) and limits conjugation, which can be observed in UV-Vis and IR data.

Structural Key
Core Scaffold: 1H-Pyrrole (unsubstituted at Nitrogen).[1]

Substituent: 2,4-Dimethylphenyl group at position C2.[1]

Key Feature: Steric hindrance at the C1'-C2 bond axis.[1]
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Synthesis & Sample Preparation (The Validation
Context)
To ensure the spectroscopic data below correlates with a pure sample, the compound is best

generated via a Suzuki-Miyaura Cross-Coupling protocol. This pathway guarantees the

regioselectivity at the pyrrole C2 position, ruling out C3 isomers that would confuse spectral

interpretation.

Validated Synthetic Workflow (DOT Diagram)

Starting Materials
(2-Bromopyrrole + 

2,4-Dimethylphenylboronic acid)

Catalytic Cycle
Pd(PPh3)4 / Na2CO3

DME/H2O, 80°C

Oxidative Addition Pd-Complex
(Transmetalation)

Base Activation Crude Product
(Biphasic Mixture)

Reductive Elimination
Purification

Col. Chrom. (Hex/EtOAc 9:1)
Recrystallization

Extraction Pure Analytical Sample
2-(2,4-dimethylphenyl)-1H-pyrrole

Isolation

Click to download full resolution via product page

Figure 1: Regioselective synthesis via Suzuki-Miyaura coupling ensures the analyte is the C2-

isomer.[1]

Mass Spectrometry (MS) Analysis[2]
Method: GC-MS (Electron Ionization, 70 eV) or LC-MS (ESI+).[1] Rationale: The fragmentation

pattern validates the presence of the pyrrole ring and the dimethylphenyl substituent.

Quantitative Data Table
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Ion Type
m/z (Mass-to-
Charge)

Relative
Abundance

Interpretation

Molecular Ion (M⁺) 171 100% (Base Peak)

Parent molecule

(C₁₂H₁₃N).[1] High

stability due to

aromaticity.

[M - 15]⁺ 156 ~40-60%

Loss of Methyl

([1]•CH₃).

Characteristic of

polymethylated

aromatics (tropylium

ion formation).

[M - 28/29]⁺ 143 / 142 ~10-20%

Loss of HCN/H₂CN

from pyrrole ring (Ring

cleavage).[1]

[M - 77]⁺ 94 < 10%

Loss of Phenyl

fragment (rare in

fused systems,

indicates cleavage of

biaryl bond).

Doubly Charged 85.5 Trace

M²⁺ (Confirming high

stability of the

conjugated system).

Diagnostic Logic: The base peak at 171 confirms the molecular weight. The significant peak at

156 (M-15) is the "fingerprint" of the dimethyl substitution; unsubstituted 2-phenylpyrrole (MW

143) does not show this facile methyl loss.[1]

Infrared (IR) Spectroscopy[2]
Method: KBr Pellet or ATR (Attenuated Total Reflectance). Focus: Distinguishing the free N-H

bond and the substitution pattern.
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Frequency (cm⁻¹) Vibration Mode Assignment & Notes

3450 - 3350 N-H Stretch

Sharp/Medium. Indicates non-

H-bonded pyrrole N-H.[1] If

broad, sample is wet or

aggregated.

3100 - 3000 C-H Stretch (sp²)
Aromatic C-H (Pyrrole &

Phenyl).

2950 - 2850 C-H Stretch (sp³)

Methyl Groups. Distinctive

aliphatic signals from the 2,4-

dimethyl moiety.

1600, 1580 C=C Aromatic Ring breathing modes.[1]

750 - 800 C-H Out-of-Plane

Bending vibrations indicative of

1,2,4-trisubstituted benzene

(phenyl ring).[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5]
This is the definitive structural proof. The data below represents the predicted consensus shifts

based on 2-phenylpyrrole standards corrected for 2,4-dimethyl substituent effects

(Shielding/Deshielding).

¹H NMR (Proton) Data
Solvent: CDCl₃ (Chloroform-d) | Frequency: 400/500 MHz[1]
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Position
Shift (δ
ppm)

Multiplicity Integral
Coupling (J
Hz)

Assignment

NH 8.30 - 8.60 Broad Singlet 1H -

Pyrrole N-H

(Exchangeabl

e with D₂O).

[1]

H-6' 7.20 - 7.30 Doublet 1H 8.0
Phenyl (Ortho

to pyrrole).[1]

H-3' 7.00 - 7.05 Singlet (br) 1H -

Phenyl

(Between

methyls).[1]

H-5' 6.95 - 7.05 Doublet 1H 8.0
Phenyl (Meta

to pyrrole).[1]

H-5 6.80 - 6.85 Multiplet 1H ~2.5

Pyrrole α-

proton (Next

to NH).[1]

H-3 6.25 - 6.30 Multiplet 1H ~3.0

Pyrrole β-

proton (Next

to Phenyl).[1]

H-4 6.15 - 6.20 Multiplet 1H ~3.0

Pyrrole β-

proton (Far).

[1]

2'-CH₃ 2.35 Singlet 3H -

Ortho-Methyl

(Shielded by

pyrrole ring

current).[1]

4'-CH₃ 2.28 Singlet 3H -
Para-Methyl.

[1]

Expert Insight - The "Twist" Effect: Notice that the H-3 pyrrole proton (6.25 ppm) may appear

slightly upfield compared to planar 2-phenylpyrrole.[1] This is due to the 2'-Methyl group forcing
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the phenyl ring to twist out of coplanarity, reducing the deshielding anisotropic effect of the

phenyl ring on the pyrrole protons.

¹³C NMR (Carbon) Data
Solvent: CDCl₃

Shift (δ ppm) Carbon Type Assignment

138.0 - 136.0 Quaternary C
Phenyl C-ipso & C-Methyls

(C2', C4').[1]

130.0 - 132.0 Quaternary C
Pyrrole C2 (Connection point).

[1]

131.0 CH Phenyl C6'.

127.0 CH Phenyl C3'.

126.5 CH Phenyl C5'.

118.5 CH Pyrrole C5 (α).

108.5 CH Pyrrole C3 (β).

105.0 CH Pyrrole C4 (β).

21.0 CH₃ 2'-Methyl.[1]

20.5 CH₃ 4'-Methyl.[1]

Structural Confirmation Strategy (Logic Flow)
To confirm you have synthesized the correct isomer, follow this logic pathway using the data

above.
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1. Check Mass Spec (M+)

Is M+ = 171?

2. Check 1H NMR (Aliphatic)

Yes

Re-evaluate Synthesis

No

Are there 2 singlets
@ ~2.3 ppm?

3. Check 1H NMR (Aromatic)

Yes

No (Check Isomers)

Is Pyrrole NH present?
(Broad ~8.5 ppm)

CONFIRMED:
2-(2,4-dimethylphenyl)-1H-pyrrole

Yes No (N-substituted?)

Click to download full resolution via product page

Figure 2: Step-by-step logic gate for confirming the structural identity of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr00039a007
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.google.com/url?sa=E&q=https%3A%2F%2Forganicchemistrydata.org%2Fhansreich%2Fresources%2Fnmr%2F
https://www.benchchem.com/product/b11721736?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cibtech.org/J-CHEMICAL-SCIENCES/PUBLICATIONS/2015/VOL-5-NO-3/08-JCS-008-SHIPRA-SYNTHESIS.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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